Cas no 59785-53-4 (2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-)
59785-53-4 structure
Product Name:2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-
CAS No:59785-53-4
MF:C7H13N
MW:111.184821844101
CID:337300
PubChem ID:21853454
Update Time:2025-04-19
2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-
- 5-ethyl-2-methyl-3,4-dihydro-2H-pyrrole
- 59785-53-4
- DTXSID20618787
-
- Inchi： 1S/C7H13N/c1-3-7-5-4-6(2)8-7/h6H,3-5H2,1-2H3
- InChI Key： PMPVRECOTGDCOW-UHFFFAOYSA-N
- SMILES： N1=C(CC)CCC1C
Computed Properties
- Exact Mass: 111.10489
- Monoisotopic Mass: 111.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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